Cas no 1308384-43-1 (6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1308384-43-1
• MF: C₇H₄ClFN₂O₃S
• MW: 250.634662628174
• MDL: MFCD20502935
• CID: 4587373
• Update Time: 2025-05-20

6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride
• 6-Fluoro-2-hydroxy-1H-benzo[d]imidazole-5-sulfonyl chloride

• MDL： MFCD20502935
• Inchi： 1S/C7H4ClFN2O3S/c8-15(13,14)6-2-5-4(1-3(6)9)10-7(12)11-5/h1-2H,(H2,10,11,12)
• InChI Key： QOHTWAMACMVKOJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC(F)=C(S(Cl)(=O)=O)C=C2N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 254.3±33.0 °C at 760 mmHg
• Flash Point: 107.6±25.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride

6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1308384-43-1)

The compound 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1308384-43-1) is a highly specialized chemical entity with significant potential in various fields of organic synthesis and drug discovery. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in medicinal chemistry due to their unique structural features and biological activities.

Benzimidazoles are heterocyclic compounds characterized by a fused benzene ring and an imidazole ring, making them highly aromatic and capable of participating in various chemical reactions. The presence of a fluorine atom at the 6-position of the benzene ring in this compound introduces additional electronic effects, enhancing its reactivity and selectivity in synthetic transformations. Furthermore, the sulfonyl chloride group at the 5-position serves as an excellent leaving group, enabling the formation of sulfonamides or other sulfur-containing derivatives through nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the importance of benzimidazole derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that 6-fluoro-substituted benzimidazoles exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride typically involves a multi-step process that includes fluorination, oxidation, and sulfonation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications in drug design and material science.

In terms of applications, this compound has shown great potential as an intermediate in the synthesis of advanced materials with tailored electronic properties. For example, its ability to form stable sulfonamides has been exploited in the development of novel polymers with enhanced thermal stability and conductivity.

Moreover, recent studies have explored the use of benzimidazole-based sulfonyl chlorides in catalytic processes, where they serve as efficient catalysts for various organic transformations. These findings underscore the versatility of this compound in both academic research and industrial applications.

In conclusion, 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-sulfonyl chloride (CAS No. 1308384) is a valuable chemical entity with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern organic synthesis and drug discovery efforts.